Cas no 2228349-93-5 (tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate
• CAS No: 2228349-93-5
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 6496236
• PubChem ID: 165622358
• Update Time: 2025-11-01

tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate
• 2228349-93-5
• EN300-1884115
• tert-butyl N-[2-amino-2-(4,4-dimethylcyclohexyl)ethyl]carbamate

• Inchi： 1S/C15H30N2O2/c1-14(2,3)19-13(18)17-10-12(16)11-6-8-15(4,5)9-7-11/h11-12H,6-10,16H2,1-5H3,(H,17,18)
• InChI Key： REACUOSHZHJFLK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C1CCC(C)(C)CC1)N)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2228349-93-5 and Product Name: Tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate

The compound with the CAS number 2228349-93-5 and the product name Tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance properties, and an N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate moiety, which contributes to its versatility in chemical reactions and biological interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as pharmacophores. These derivatives are valued for their ability to modulate biological pathways and exhibit therapeutic effects. The Tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate compound is no exception, as it combines the stability provided by the tert-butyl group with the chiral environment created by the 4,4-dimethylcyclohexyl side chain. This combination makes it an attractive candidate for further investigation in the development of new drugs.

One of the most compelling aspects of this compound is its potential role in the synthesis of enzyme inhibitors. Enzyme inhibition is a critical strategy in drug design, as it allows for the precise targeting of specific biological pathways. The N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate moiety is particularly interesting because it can interact with the active sites of enzymes through hydrogen bonding and other non-covalent interactions. This interaction can be fine-tuned by modifying the substituents on the carbamate group, leading to compounds with high selectivity and potency.

Recent studies have highlighted the importance of chiral centers in drug design. Chiral molecules can exist in two enantiomeric forms, which often exhibit different biological activities. The presence of a 4,4-dimethylcyclohexyl group in the Tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate compound introduces a chiral center, making it a valuable tool for studying enantioselective processes. Researchers have found that enantiomerically pure forms of this compound can exhibit enhanced binding affinity to target enzymes, leading to more effective therapeutic outcomes.

The tert-butyl group in this compound also plays a crucial role in its chemical behavior. The steric bulk provided by this group can shield reactive sites from unwanted interactions, improving the stability of the molecule during synthesis and storage. Additionally, the tert-butyl group can influence the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications. These properties make Tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate a promising candidate for further development.

In addition to its potential as an enzyme inhibitor, this compound has shown promise in other areas of research. For instance, it has been investigated as a precursor in the synthesis of more complex molecules with unique biological activities. The structural motifs present in this compound can be modified to create derivatives with tailored properties, opening up numerous possibilities for drug discovery.

The synthesis of Tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate involves several key steps that highlight its complexity and elegance. The introduction of the carbamate group requires careful control of reaction conditions to ensure high yield and purity. Additionally, the incorporation of the chiral center demands precise synthetic strategies to achieve enantiopure products. These challenges have driven innovation in synthetic chemistry and have led to new methodologies for constructing complex molecules.

One notable aspect of this compound's synthesis is its reliance on advanced catalytic systems. Transition metal catalysts have been particularly useful in facilitating key transformations, such as cross-coupling reactions and hydrogenations. These catalytic systems not only improve reaction efficiency but also allow for greater selectivity, reducing unwanted side products. The use of such catalysts underscores the importance of modern chemical techniques in developing novel pharmaceuticals.

The biological activity of Tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate has been extensively studied in recent years. Researchers have focused on its potential as an inhibitor of various enzymes involved in metabolic pathways relevant to human health. For example, studies have shown that derivatives of this compound can inhibit enzymes that play roles in inflammation and pain management. These findings suggest that further optimization could lead to new treatments for chronic conditions.

Another area of interest is the use of this compound as a tool for understanding enzyme mechanisms. By studying how different derivatives interact with enzymes, researchers can gain insights into how these biological machines function at a molecular level. This knowledge is crucial for developing more effective drugs and improving existing therapies.

The future prospects for Tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate are bright, with ongoing research exploring new synthetic routes and applications. Advances in computational chemistry are also expected to play a significant role in designing more effective derivatives based on structural data from this compound. As our understanding of biological systems continues to grow, so too will the potential uses for molecules like this one.

In conclusion,Tert-butyl N-2-amino-2-(4,4-dimethylcyclohexyl)ethylcarbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its synthesis involves sophisticated chemical techniques that highlight modern advancements in synthetic methodology. The biological activity observed with this compound suggests promising avenues for drug development aimed at treating various human health conditions.